Cas no 163978-51-6 (Benzenepropanoic acid,3,5-difluoro-, ethyl ester)
163978-51-6 structure
Product Name:Benzenepropanoic acid,3,5-difluoro-, ethyl ester
CAS No:163978-51-6
MF:C11H12F2O2
MW:214.208590507507
CID:110396
PubChem ID:15209345
Update Time:2025-04-18
Benzenepropanoic acid,3,5-difluoro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,3,5-difluoro-, ethyl ester
- 3-(3,5-difluorophenyl) propionic acid ethyl ester
- 3-(3,5-difluorophenyl)-propionic acid ethyl ester
- 3-(3,5-difluoro-phenyl)propionic acid ethyl ester
- AG-E-13850
- AGN-PC-00466W
- CTK4D1703
- ethyl 3-(3,5-difluorophenyl)propionate
- KB-232880
- SureCN7857817
- 3-(3,5-DIFLUORO-PHENYL)-PROPIONIC ACID ETHYL ESTER
- DTXSID70570048
- 3-(3,5-difluorophenyl)Propanoic acid ethyl ester
- SCHEMBL7857817
- 3-(3,5-difluorophenyl)propionic ethyl ester
- AKOS015149662
- RJPFVVQBZAJMKV-UHFFFAOYSA-N
- 163978-51-6
- ETHYL 3-(3,5-DIFLUOROPHENYL)PROPANOATE
-
- Inchi: 1S/C11H12F2O2/c1-2-15-11(14)4-3-8-5-9(12)7-10(13)6-8/h5-7H,2-4H2,1H3
- InChI Key: RJPFVVQBZAJMKV-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)CCC(=O)OCC)F
Computed Properties
- Exact Mass: 214.08056
- Monoisotopic Mass: 214.08053595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.166
- Boiling Point: 238.8°C at 760 mmHg
- Flash Point: 95.5°C
- Refractive Index: 1.472
- PSA: 26.3
Benzenepropanoic acid,3,5-difluoro-, ethyl ester Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
163978-51-6 (Benzenepropanoic acid,3,5-difluoro-, ethyl ester) Related Products
- 7116-38-3(Ethyl 3-(4-fluorophenyl)propanoate)
- 2928-14-5(Methyl 3-(4-fluorophenyl)propanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk